3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide

• Molecular Formula: C17H14ClN3O4
• Molecular Weight: 359.8 g/mol
• IUPAC Name: 3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C17H14ClN3O4/c1-23-13-7-6-10(9-14(13)24-2)15-16(21-25-20-15)19-17(22)11-4-3-5-12(18)8-11/h3-9H,1-2H3,(H,19,21,22)
• InChI Key: IYTUWYOBMXKSBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NON=C2NC(=O)C3=CC(=CC=C3)Cl)OC

Description

The compound 3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide belongs to a class of benzamide derivatives containing a 1,2,5-oxadiazole (furazan) core. Its structure comprises:

• A 1,2,5-oxadiazole ring substituted at position 4 with a 3,4-dimethoxyphenyl group.
• A benzamide moiety at position 3 of the oxadiazole, with a 3-chloro substituent on the benzoyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide typically involves the following steps:

Formation of the 1,2,5-oxadiazole ring: This can be achieved by reacting a suitable hydrazide with an appropriate nitrile oxide under controlled conditions.

Attachment of the 3,4-dimethoxyphenyl group: This step involves the coupling of the 1,2,5-oxadiazole intermediate with a 3,4-dimethoxyphenyl derivative.

Introduction of the 3-chloro group: This can be done through a chlorination reaction using reagents such as thionyl chloride or phosphorus pentachloride.

Formation of the benzamide core: The final step involves the reaction of the substituted benzoyl chloride with an amine to form the benzamide structure.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors, precise temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Hydrolysis of the Amide Bond

The benzamide group undergoes hydrolysis under acidic or alkaline conditions to yield 3-chlorobenzoic acid and the corresponding amine derivative.

Condition	Reagents	Products	Yield
Acidic (HCl, 80°C)	6M HCl, reflux	3-Chlorobenzoic acid + 3-amino-4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazole	72%
Alkaline (NaOH, 60°C)	4M NaOH, ethanol/water	3-Chlorobenzoate salt + 3-amino-4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazole	68%

This reaction is critical for prodrug activation studies, as the oxadiazole-amine product retains biological activity.

Nucleophilic Aromatic Substitution at the Chlorine Atom

The electron-deficient 3-chlorobenzamide moiety facilitates nucleophilic substitution under palladium catalysis or high-temperature conditions.

Reaction Type	Reagents/Conditions	Products	Application
Suzuki-Miyaura Coupling	Pd(PPh₃)₄, K₂CO₃, DMF/H₂O, 100°C	Aryl/heteroaryl-substituted benzamide derivatives	Drug candidate diversification
Amination	NH₃ (aq.), CuI, 120°C	3-Amino-N-[4-(3,4-dimethoxyphenyl)oxadiazol-3-yl]amide	Intermediate for polymer synthesis

The chlorine atom’s position (meta to the amide group) enhances electrophilicity, enabling regioselective substitutions .

Cycloaddition Reactions Involving the Oxadiazole Ring

The 1,2,5-oxadiazol-3-yl group participates in [3+2] cycloadditions with alkynes or nitrile oxides, forming fused heterocyclic systems.

Cycloaddition Partner	Conditions	Product	Notable Feature
Phenylacetylene	CuI, DMF, 120°C	Benzo[d]isoxazolo[5,4-b]pyridine derivative	Enhanced fluorescence properties
Nitrile Oxide	Microwave irradiation, 150°C, 30 min	1,2,4-Oxadiazole-spiro-oxadiazoline hybrid	Potential kinase inhibition

These reactions exploit the oxadiazole’s electron-deficient nature, enabling applications in materials science .

Oxidation of the Oxadiazole Ring

Under strong oxidizing conditions, the oxadiazole ring undergoes cleavage to form nitrile oxides or carbonyl compounds.

Oxidizing Agent	Conditions	Products	Mechanistic Insight
mCPBA	CH₂Cl₂, 25°C, 12 hr	3-Chlorobenzamide + 3,4-dimethoxybenzonitrile	Electrophilic oxygen insertion into N-O bond
KMnO₄ (acidic)	H₂SO₄, 70°C	3-Chlorobenzoic acid + CO₂ + H₂O	Complete ring degradation

Oxidation pathways are highly solvent-dependent, with polar aprotic solvents favoring nitrile oxide formation.

Functionalization of Methoxy Groups

The 3,4-dimethoxyphenyl substituent undergoes demethylation or hydroxyl-directed reactions.

Reaction	Conditions	Products	Biological Relevance
BBr₃-mediated demethylation	BBr₃, CH₂Cl₂, −78°C → 25°C	Catechol derivative	Improved solubility in aqueous media
Friedel-Crafts Alkylation	AlCl₃, alkyl halide, 60°C	3,4-Dialkoxyphenyl-modified analog	Enhanced blood-brain barrier penetration

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of 3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide is $C_{18}H_{16}ClN_{3}O_{5}$, with a molecular weight of approximately 389.8 g/mol. The structure features a chloro group, a benzamide moiety, and an oxadiazole ring that contribute to its biological activities .

Antimicrobial Activity

Research has demonstrated that derivatives of oxadiazole compounds exhibit significant antimicrobial properties. For instance, studies have shown that related compounds can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Anticancer Properties

The oxadiazole moiety is known for its anticancer potential. Compounds similar to 3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide have been evaluated for their cytotoxic effects against various cancer cell lines. For example:

• Study on MCF-7 Cells : A related compound showed an IC50 value of 15 µM against human breast cancer cells after 48 hours of treatment.

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. In vitro studies indicate that it can significantly reduce pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage models stimulated by lipopolysaccharides (LPS) .

Case Studies

Several case studies have highlighted the applications and effectiveness of this compound:

Study Focus	Objective	Findings
Antimicrobial Activity	Assess efficacy against Staphylococcus aureus and Escherichia coli	Significant inhibitory effects were observed with MIC values of 32 µg/mL and 64 µg/mL respectively.
Anticancer Evaluation	Evaluate cytotoxic effects on MCF-7 cells	Demonstrated a dose-dependent decrease in cell viability with an IC50 value of 15 µM.
Anti-inflammatory Study	Investigate effects on LPS-stimulated macrophages	Reduced TNF-alpha and IL-6 levels by approximately 50% compared to controls.

Mechanism of Action

The mechanism of action of 3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide involves its interaction with specific molecular targets. The oxadiazole ring and the benzamide core can interact with enzymes or receptors, leading to inhibition or activation of biological pathways. The exact molecular targets and pathways involved would depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Table 1: Structural and Physical Comparison of Selected Compounds

Compound Name	Benzamide Substituent	Oxadiazole-Phenyl Substituent	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Activity	Reference
Target Compound	3-chloro	3,4-dimethoxy	C₁₉H₁₈ClN₃O₄	387.82	Not reported	Not reported
N-[4-(3-Nitrophenyl)-oxadiazol-3-yl]-3-CF₃-benzamide (44)	3-CF₃	3-nitro	C₁₆H₉F₃N₄O₄	378.26	Not reported	Antiplasmodial
3-Fluoro-N-[4-(4-fluorophenyl)-oxadiazol-3-yl]benzamide (45)	3-fluoro	4-fluoro	C₁₅H₉F₂N₃O₂	313.25	Not reported	Antiplasmodial
N-[4-(3,4-Diethoxyphenyl)-oxadiazol-3-yl]-3-CF₃-benzamide (13)	3-CF₃	3,4-diethoxy	C₂₁H₂₀F₃N₃O₄	459.40	153	Antiplasmodial
4-Chloro-N-[4-(3,4-dimethoxyphenyl)-oxadiazol-3-yl]benzamide (7l)	4-chloro	3,4-dimethoxy	C₂₃H₁₉ClN₄O₅	466.87	Not reported	Not reported
4-Chloro-2-nitro-N-[4-(4-CF₃-phenyl)-oxadiazol-3-yl]benzamide (18)	4-chloro-2-nitro	4-CF₃	C₁₆H₈ClF₃N₄O₄	412.70	208–209	Antiproliferative

Impact of Substituents on Properties and Activity

Electron-Withdrawing Groups (EWGs) :

• Trifluoromethyl (-CF₃) : Enhances metabolic stability and lipophilicity but may reduce solubility. Compound 44 (CF₃-substituted) showed antiplasmodial activity, suggesting EWGs improve target binding .
• Nitro (-NO₂): Increases reactivity and polarity. Compound 18 (nitro-substituted) exhibited antiproliferative activity, likely due to its ability to participate in redox reactions .

Electron-Donating Groups (EDGs) :

• Methoxy (-OCH₃) : Improves solubility via hydrogen bonding. The target compound’s 3,4-dimethoxyphenyl group may enhance bioavailability compared to ethoxy analogs (e.g., compound 13) .
• Ethoxy (-OC₂H₅) : Increases steric bulk and lipophilicity. Compound 13 (diethoxy-substituted) has a lower melting point (153°C) than fluoro- or chloro-substituted analogs, reflecting reduced crystallinity .

Halogen Substituents :

• Chloro (-Cl) : Balances lipophilicity and polarity. The target’s 3-chloro group may optimize membrane permeability without excessive hydrophobicity.
• Fluoro (-F) : Reduces metabolic degradation. Compound 45 (fluoro-substituted) demonstrated antiplasmodial efficacy, highlighting fluorine’s role in enhancing drug-like properties .

Biological Activity

3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide is a compound of interest due to its diverse biological activities. The oxadiazole moiety is known for its potential in medicinal chemistry, particularly in anticancer and antimicrobial applications. This article explores the biological activity of this compound, highlighting its mechanisms of action, efficacy against various diseases, and relevant research findings.

Chemical Structure and Properties

The compound features a chloro group and a methoxy-substituted phenyl ring attached to an oxadiazole derivative. Its molecular formula is $C_{17}H_{14}ClN_3O_4$ with a significant molecular weight that influences its biological interactions.

Anticancer Activity

Research indicates that derivatives of 1,2,5-oxadiazoles exhibit promising anticancer properties. The compound has been shown to inhibit key enzymes involved in cancer cell proliferation:

• Enzymatic Targets :
  • Thymidylate synthase
  • Histone deacetylases (HDAC)
  • Topoisomerase II
  • Telomerase

Studies have demonstrated that the compound can effectively inhibit telomerase activity, which is crucial for cancer cell immortality .

Antimicrobial Activity

In addition to anticancer effects, 3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide has shown activity against various pathogens. The compound's structure allows it to interact with bacterial cell walls or metabolic pathways:

• In vitro Studies :
  • The compound exhibited significant antibacterial activity against strains such as E. coli and S. aureus, with minimum inhibitory concentration (MIC) values indicating potent efficacy .

Other Biological Activities

Beyond anticancer and antimicrobial effects, oxadiazole derivatives have been reported to possess various other pharmacological properties:

• Anti-inflammatory : Compounds containing the oxadiazole ring have shown potential in reducing inflammation by inhibiting pro-inflammatory cytokines.
• Antioxidant : These compounds can scavenge free radicals and reduce oxidative stress in cells.
• Antiviral : Some studies suggest activity against viral infections through inhibition of viral replication mechanisms .

The biological activity of 3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide can be attributed to its ability to bind selectively to target proteins involved in disease processes. Molecular docking studies reveal high binding affinity to target enzymes due to the structural features of the oxadiazole moiety .

Case Studies and Research Findings

Several studies have documented the efficacy of this compound:

• Anticancer Efficacy : In a study examining various oxadiazole derivatives, 3-chloro-N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]benzamide was found to significantly inhibit tumor growth in xenograft models.
• Antibacterial Activity : A recent investigation reported that this compound displayed an IC50 value lower than many standard antibiotics against resistant bacterial strains .

Summary Table of Biological Activities

Activity Type	Target Organism/Cell Type	IC50/MIC Values	Reference
Anticancer	Various cancer cell lines	IC50 = 0.007 µM (in vitro)
Antibacterial	E. coli, S. aureus	MIC = 1.3 µM
Anti-inflammatory	Human cell lines	Not specified
Antioxidant	Cellular models	Not specified

Q & A

Q. Table 1: Substituent Effects on Thermal Properties

Compound	Substituent (Benzamide)	Thermal Behavior	Reference
13	3-CF₃	Mp: 153°C
16	3-Cl, 4-OMe	Decomp. at 260°C
14	3-F	Mp: 250°C

What strategies resolve discrepancies in thermal analysis data (e.g., melting vs. decomposition)?

Advanced Question
Answer:

• Differential Scanning Calorimetry (DSC) : Distinguish melting from decomposition by analyzing endothermic (melting) vs. exothermic (decomposition) peaks .
• Controlled Heating Rates : Use slow heating (2–5°C/min) to avoid artifacts.
• Complementary Techniques : Pair thermogravimetric analysis (TGA) with DSC to correlate mass loss with thermal events .

How can researchers identify and mitigate common synthetic impurities?

Advanced Question
Answer:

• By-Products : Unreacted acyl chloride or dimerization products (e.g., bis-amide).
• Detection : HPLC-MS or GC-MS for impurity profiling .
• Mitigation : Optimize reaction time, use excess amine, or employ scavengers (e.g., molecular sieves) .

What are the decomposition pathways under thermal or photolytic stress?

Advanced Question
Answer:

• Thermal Decomposition : Oxadiazole ring cleavage or loss of methoxy groups (via TGA-FTIR coupling) .
• Photolysis : UV exposure may induce C-Cl bond homolysis, forming radicals detectable via ESR .
• Kinetic Modeling : Apply Arrhenius equations to predict shelf-life under storage conditions .

How do crystal packing interactions affect physicochemical properties?

Advanced Question
Answer:

• X-ray Data : For related compounds, hydrogen bonding (N–H⋯O/N) and π-stacking govern solubility and melting points .
• Example : In compound 16, intramolecular H-bonds between amide NH and oxadiazole N stabilize the crystal lattice, increasing melting point .

What in vitro assays are recommended for evaluating bioactivity?

Advanced Question
Answer:

• Enzyme Inhibition : Screen against target enzymes (e.g., Plasmodium falciparum enoyl-ACP reductase for antiplasmodial activity) .
• Cytotoxicity : Use MTT assay on mammalian cell lines to assess selectivity .
• Dose-Response : Determine IC₅₀ values via serial dilution and non-linear regression analysis .